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Get Quote

Bioactivity Profile & Comparative Analysis: N-[3-
(4-Morpholinyl)phenyl]acetamide
Executive Summary & Compound Identity
N-[3-(4-Morpholinyl)phenyl]acetamide (also known as 3-morpholinoacetanilide) serves as a

critical negative control and structural probe in the development of morpholine-containing

bioactive molecules. Unlike its biologically potent analogs (such as Linezolid or specific SIK2/3

inhibitors), this compound lacks the key pharmacophores required for high-affinity binding to

primary targets (e.g., the oxazolidinone ring for ribosomal inhibition).

Its primary utility lies in validating the necessity of specific functional groups and positional

isomerism. By comparing its bioactivity against active reference standards, researchers can

quantify the contribution of the 3-position morpholine moiety versus the 4-position (para)

isomer or the fluorine substitution found in clinical drugs.
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Chemical Identity
Feature Detail

IUPAC Name N-[3-(4-Morpholinyl)phenyl]acetamide

Common Synonyms
3-morpholinoacetanilide; N-(3-

morpholinophenyl)acetamide

Molecular Formula C₁₂H₁₆N₂O₂

Molecular Weight 220.27 g/mol

Core Scaffold Acetanilide with a meta-morpholine substitution

Key Structural Feature
Meta-positioning of the morpholine ring relative

to the acetamide group

Comparative Bioactivity Analysis
To objectively evaluate the performance of N-[3-(4-Morpholinyl)phenyl]acetamide, it must be

benchmarked against established reference standards. The following analysis focuses on two

primary domains: Antibacterial Activity (Ribosomal Inhibition) and Kinase Selectivity.

Comparison 1: Antibacterial Efficacy (vs. Linezolid)
The most relevant comparison is against Linezolid, a clinically approved oxazolidinone

antibiotic that shares the morpholino-phenyl core but includes a critical oxazolidinone ring and

fluorine substitution.
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Compound Structure Primary Target
Bioactivity
(MIC against S.
aureus)

Role in Assay

N-[3-(4-

Morpholinyl)phen

yl]acetamide

Acetanilide Core

(Meta-

Morpholine)

Inactive (Lack of

Oxazolidinone)

> 64 µg/mL

(Predicted)
Negative Control

Linezolid

(Standard)

Oxazolidinone

Core (Para-

Morpholine + F)

50S Ribosome

(23S rRNA)
1–4 µg/mL Positive Control

N-[4-(4-

Morpholinyl)phen

yl]acetamide

Acetanilide Core

(Para-

Morpholine)

Weak/Inactive > 32 µg/mL Isomer Control

Mechanism of Action Insight: Linezolid's activity depends on the specific orientation of the

morpholine ring at the para-position (relative to the oxazolidinone) and the fluorine atom at the

3-position, which stabilizes binding to the peptidyl-transferase center of the bacterial ribosome.

N-[3-(4-Morpholinyl)phenyl]acetamide shifts the morpholine to the meta-position,

disrupting the linear geometry required for deep pocket penetration.

Conclusion: This compound is an excellent negative control to demonstrate that the

morpholine ring alone is insufficient for antibacterial activity without the oxazolidinone

scaffold and correct regiochemistry.

Comparison 2: Kinase Inhibitor Scaffold (vs. SIK2/SIK3
Inhibitors)
Recent studies (e.g., GLPG3970 development) highlight 3-morpholinoaniline derivatives as

scaffolds for Salt-Inducible Kinase (SIK) inhibitors.
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Compound
Target Affinity
(SIK2 IC₅₀)

Selectivity Profile Application

N-[3-(4-

Morpholinyl)phenyl]ac

etamide

Low/Micromolar (> 10

µM)
Broad / Non-specific Fragment Probe

GLPG3970 (Active

Analog)
Nanomolar (< 10 nM) High (Dual SIK2/3) Clinical Candidate

3-Morpholinoaniline Weak Promiscuous Precursor

Causality: The acetamide group in N-[3-(4-Morpholinyl)phenyl]acetamide "caps" the aniline

nitrogen, preventing it from acting as a hydrogen bond donor in the kinase hinge region. This

makes it a useful non-binding control to distinguish between specific hinge-binding interactions

and non-specific hydrophobic aggregation.

Mechanistic Visualization (SAR)
The following diagram illustrates the Structure-Activity Relationship (SAR) and why the specific

geometry of N-[3-(4-Morpholinyl)phenyl]acetamide leads to inactivity compared to Linezolid.

N-[3-(4-Morpholinyl)phenyl]acetamide

Bacterial 50S Ribosome
(Peptidyl Transferase Center)

Meta-Morpholine
Misalignment

Kinase Hinge Region
(ATP Binding Site)

Acetamide Capping

No Binding:
Steric Clash & Wrong Geometry

Weak/No Binding:
Loss of H-Bond Donor

Reference: Linezolid
(Para-Morpholine + Oxazolidinone)

High Affinity Binding

Click to download full resolution via product page

Figure 1: SAR analysis highlighting the structural reasons for the inactivity of N-[3-(4-
Morpholinyl)phenyl]acetamide compared to the active reference standard, Linezolid.
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To validate the bioactivity (or lack thereof) of this compound, the following self-validating

protocols are recommended.

Protocol A: Minimum Inhibitory Concentration (MIC)
Assay
Objective: Confirm the status of N-[3-(4-Morpholinyl)phenyl]acetamide as a negative control

for antibacterial screens.

Preparation:

Dissolve N-[3-(4-Morpholinyl)phenyl]acetamide in 100% DMSO to a stock concentration

of 10 mM.

Prepare Linezolid (Positive Control) and DMSO (Vehicle Control).

Bacterial Strain: Use Staphylococcus aureus (ATCC 29213).

Plate Setup:

Use a 96-well microtiter plate with cation-adjusted Mueller-Hinton broth (CAMHB).

Perform 2-fold serial dilutions of the test compound (Range: 64 µg/mL to 0.125 µg/mL).

Inoculation: Add bacterial suspension adjusted to

CFU/mL.

Incubation: 16–20 hours at 35°C.

Readout: Determine the lowest concentration with no visible growth.

Validation Criteria: Linezolid MIC must fall within 1–4 µg/mL. Vehicle control must show full

growth.

Expected Result: N-[3-(4-Morpholinyl)phenyl]acetamide MIC > 64 µg/mL.

Protocol B: Kinase Binding Assay (Thermal Shift)
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Objective: Assess if the compound binds to kinase domains (e.g., SIK2) non-specifically.

Reagents: Recombinant SIK2 kinase domain, SYPRO Orange dye, ATP (optional).

Reaction Mix:

1 µM Kinase + 5x SYPRO Orange + 10 µM Test Compound.

Instrument: Real-time PCR machine (melt curve program).

Procedure:

Ramp temperature from 25°C to 95°C at 0.5°C/min.

Measure fluorescence (unfolding).

Analysis: Calculate the Melting Temperature (

).

.

Interpretation: A

indicates significant binding.

Expected Result:

(No significant binding due to acetamide capping).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14132356?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

